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Compound of Interest

Compound Name: Disperse Red 11

Cat. No.: B1330411 Get Quote

Technical Support Center: Disperse Red 11
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) for the purity analysis and purification of Disperse Red 11.

Frequently Asked Questions (FAQs)
Q1: What is Disperse Red 11 and what are its key properties?

Disperse Red 11, also known as 1,4-diamino-2-methoxyanthraquinone, is an anthraquinone-

based dye.[1] It is characterized by its vibrant red color, attributed to its planar anthraquinone

core substituted with amino and methoxy groups.[1] It is sparingly soluble in water but shows

moderate solubility in organic solvents like ethanol and acetone.[1][2]

Table 1: Physicochemical Properties of Disperse Red 11
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Property Value Reference

CAS Number 2872-48-2 [2]

Molecular Formula C₁₅H₁₂N₂O₃

Molecular Weight 268.27 g/mol

Melting Point 242 °C

Appearance Black powder

Solubility in Water 693.4 µg/L (25 °C)

Q2: What are the common impurities found in commercial Disperse Red 11?

Commercial Disperse Red 11 may contain impurities stemming from its synthesis process.

The manufacturing of Disperse Red 11 involves the condensation of 1-Amino-4-bromo-9,10-

dioxo-9,10-dihydroanthracene-2-sulfonic acid and 4-Methylbenzenesulfonamide, followed by

hydrolysis and methylation. Potential impurities could include unreacted starting materials,

intermediates, and byproducts from side reactions. For high-purity applications, it is crucial to

purify the commercial dye.

Q3: What analytical techniques are recommended for the purity analysis of Disperse Red 11?

The primary recommended techniques for assessing the purity of Disperse Red 11 are High-

Performance Liquid Chromatography (HPLC) and Thin-Layer Chromatography (TLC). UV-Vis

spectrophotometry can also be used for quantitative analysis and to monitor purification

progress.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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